Cas no 824968-19-6 (1H-Pyrazolo[4,3-c]isoquinoline, 3-methyl-5-[4-(trifluoromethyl)phenyl]-)

1H-Pyrazolo[4,3-c]isoquinoline, 3-methyl-5-[4-(trifluoromethyl)phenyl]- structure
824968-19-6 structure
Product Name:1H-Pyrazolo[4,3-c]isoquinoline, 3-methyl-5-[4-(trifluoromethyl)phenyl]-
CAS No:824968-19-6
MF:C18H12F3N3
MW:327.303194046021
CID:689709
PubChem ID:11370840
Update Time:2025-04-19

1H-Pyrazolo[4,3-c]isoquinoline, 3-methyl-5-[4-(trifluoromethyl)phenyl]- Chemical and Physical Properties

Names and Identifiers

    • 1H-Pyrazolo[4,3-c]isoquinoline, 3-methyl-5-[4-(trifluoromethyl)phenyl]-
    • 3-methyl-5-[4-(trifluoromethyl)phenyl]-2H-pyrazolo[4,3-c]isoquinoline
    • DTXSID40463897
    • 824968-19-6
    • IWWKVEOBDFBCMG-UHFFFAOYSA-N
    • SCHEMBL4714272
    • Inchi: 1S/C18H12F3N3/c1-10-15-17(24-23-10)14-5-3-2-4-13(14)16(22-15)11-6-8-12(9-7-11)18(19,20)21/h2-9H,1H3,(H,23,24)
    • InChI Key: IWWKVEOBDFBCMG-UHFFFAOYSA-N
    • SMILES: FC(C1C=CC(=CC=1)C1C2C=CC=CC=2C2C(=C(C)NN=2)N=1)(F)F

Computed Properties

  • Exact Mass: 327.09833188g/mol
  • Monoisotopic Mass: 327.09833188g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 1
  • Complexity: 447
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.8
  • Topological Polar Surface Area: 41.6Ų
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